Cas no 134705-50-3 (1,4,6,9-tetrachlorodibenzo[b,d]thiophene)

1,4,6,9-tetrachlorodibenzo[b,d]thiophene structure
134705-50-3 structure
Product Name:1,4,6,9-tetrachlorodibenzo[b,d]thiophene
CAS No:134705-50-3
MF:C12H4Cl4S
MW:322.03715801239
CID:1236230
PubChem ID:179294
Update Time:2025-04-20

1,4,6,9-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

    • 1,4,6,9-tetrachlorodibenzo[b,d]thiophene
    • 1,4,6,9-tetrachlorodibenzothiophene
    • DTXSID10158889
    • Dibenzothiophene, 1,4,6,9-tetrachloro-
    • 134705-50-3
    • Inchi: 1S/C12H4Cl4S/c13-5-1-3-7(15)11-9(5)10-6(14)2-4-8(16)12(10)17-11/h1-4H
    • InChI Key: QSHZCXSHSWEQFS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=C1C1C(=CC=C(C=1S2)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 319.87902
  • Monoisotopic Mass: 319.879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.651
  • Boiling Point: 450.7°C at 760 mmHg
  • Flash Point: 292.3°C
  • Refractive Index: 1.756
  • PSA: 0
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